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Compound of Interest

Compound Name: Aluminum bromide

Cat. No.: B048194

CAS Number: 7727-15-3 Molecular Formula: AIBrz

This technical guide provides an in-depth overview of aluminum bromide, a versatile Lewis
acid with significant applications in research and development, particularly within the
pharmaceutical and chemical synthesis sectors. This document outlines its chemical and
physical properties, details common synthesis protocols, and explores its primary applications,
including its role as a catalyst in Friedel-Crafts reactions.

Core Properties and Data

Aluminum bromide is a hygroscopic solid that is colorless in its pure form but often appears
yellowish or reddish-brown due to impurities.[1] It is a strong Lewis acid, a characteristic that
underpins its utility in a wide range of chemical transformations.[2][3]

Property Value
Molecular Weight 266.69 g/mol
White to yellowish-red, lumpy solid with a
Appearance
pungent odor
Melting Point 97.5°C
Boiling Point 255 °C
Density 3.205 g/cm?
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Note: The dimeric form, AlzBrs, is predominant in the solid state and in non-coordinating
solvents.[1]

Synthesis of Aluminum Bromide

Several methods are employed for the synthesis of aluminum bromide. The selection of a
particular method may depend on the desired purity, scale, and available starting materials.

Experimental Protocol: Direct Bromination of Aluminum

This method involves the direct reaction of aluminum metal with liquid bromine.[4][5] It is a
highly exothermic reaction and requires careful control of the reaction conditions.[5]

Materials:

Aluminum foil or powder

Liquid bromine

Anhydrous reaction vessel (e.g., a round-bottom flask)

Dropping funnel

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Place aluminum foil or powder in the reaction vessel under an inert atmosphere.
e Slowly add liquid bromine to the reaction vessel using a dropping funnel.

e The reaction will initiate, often accompanied by the evolution of heat and the formation of a
white-orange cloud.[4]

» Control the rate of bromine addition to maintain a manageable reaction temperature.

e Once the reaction is complete, the resulting aluminum bromide can be purified by
distillation or sublimation.
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Applications in Organic Synthesis

The primary application of aluminum bromide in organic synthesis is as a Lewis acid catalyst,
most notably in Friedel-Crafts reactions.[2][3][6][7] Its strong electrophilic character facilitates
the formation of carbon-carbon bonds.[6]

Friedel-Crafts Acylation

Aluminum bromide is an effective catalyst for the acylation of aromatic compounds, a key
transformation in the synthesis of aryl ketones. These ketones are valuable intermediates in the
development of pharmaceuticals and other fine chemicals.[8]

Reaction Mechanism: The reaction proceeds through the formation of a highly electrophilic
acylium ion.

o Formation of the Acylium lon: The Lewis acid catalyst (AlBrs) coordinates to the halogen of
the acyl halide, generating a resonance-stabilized acylium ion.[8][9]

» Electrophilic Attack: The electron-rich aromatic ring attacks the electrophilic acylium ion,
forming a sigma complex (arenium ion).[8]

o Deprotonation: A weak base, such as [AIBr4]~, removes a proton from the sigma complex,
restoring the aromaticity of the ring and yielding the final aryl ketone product.[8] The catalyst
is regenerated in this step.
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Caption: Friedel-Crafts Acylation Mechanism.

Experimental Protocol: Friedel-Crafts Acylation of an
Aromatic Compound

This generalized protocol outlines the steps for a Friedel-Crafts acylation reaction using an acyl
halide and aluminum bromide.

Materials:

Aromatic compound

Acyl halide

Anhydrous aluminum bromide

Anhydrous, non-protic solvent (e.g., dichloromethane, carbon disulfide)

Inert atmosphere (e.g., nitrogen or argon)

Ice bath
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e Quenching solution (e.g., dilute HCI)

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

 In a round-bottom flask under an inert atmosphere, dissolve the aromatic compound in the
anhydrous solvent.

e Cool the flask in an ice bath.
o Carefully and portion-wise, add the anhydrous aluminum bromide to the stirred solution.
e Slowly add the acyl halide to the reaction mixture via a dropping funnel.

» After the addition is complete, allow the reaction to stir at room temperature for a specified
time, monitoring the progress by a suitable technique (e.g., TLC).

o Upon completion, carefully quench the reaction by slowly pouring the mixture into a beaker
containing ice and dilute HCI.

o Transfer the mixture to a separatory funnel and extract the product with an organic solvent.
» Wash the organic layer with water and brine, then dry it over an anhydrous drying agent.

 Remove the solvent under reduced pressure to yield the crude product, which can be further
purified by recrystallization or chromatography.

Logical Workflow for Synthesis and Application

The following diagram illustrates the logical workflow from the synthesis of aluminum bromide
to its application in a key organic transformation.
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Caption: Synthesis and Application Workflow.
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Safety Considerations

Aluminum bromide is a corrosive and moisture-sensitive compound. It reacts violently with
water, releasing toxic and corrosive hydrogen bromide gas.[2] Therefore, it must be handled in
a dry, inert atmosphere. Appropriate personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn at all times. All procedures should be conducted in a
well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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